(2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol
Overview
Description
(2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol, also known as FMPP, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
(2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol is believed to act as a serotonin reuptake inhibitor, meaning it prevents the reuptake of serotonin by presynaptic neurons. This leads to an increase in serotonin levels in the synaptic cleft, which can have various effects on the brain and body.
Biochemical and Physiological Effects:
(2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol has been shown to have various biochemical and physiological effects, including increased serotonin levels, altered neurotransmitter release, and changes in neuronal activity. These effects may be responsible for its potential therapeutic applications in the treatment of depression and anxiety disorders.
Advantages and Limitations for Lab Experiments
(2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol has several advantages for use in lab experiments, including its high affinity for the serotonin transporter and its potential use as a radioligand in PET imaging studies. However, its limited availability and potential toxicity may limit its use in certain experiments.
Future Directions
There are several future directions for research involving (2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol, including further investigation of its potential therapeutic applications, development of new synthesis methods to increase its availability, and exploration of its effects on other neurotransmitter systems. Additionally, more research is needed to fully understand the potential risks and limitations associated with (2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol use.
Synthesis Methods
(2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol can be synthesized through a multistep process involving the reaction of 2-fluoro-5-methylphenylacetic acid with (S)-1-phenylethanol. The resulting product is then subjected to a reduction reaction using sodium borohydride to yield (2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol.
Scientific Research Applications
(2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have an affinity for the serotonin transporter and may have potential therapeutic applications in the treatment of depression and anxiety disorders. (2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol has also been investigated for its potential use as a radioligand in PET imaging studies.
properties
IUPAC Name |
(2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13FO/c1-7-3-4-10(11)9(5-7)8(2)6-12/h3-5,8,12H,6H2,1-2H3/t8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXAWWYJAGMFXTG-MRVPVSSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)C(C)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)F)[C@H](C)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-2-(2-fluoro-5-methylphenyl)propan-1-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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